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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental cross-section measurements for
nuclear reactions that produce Nickel-56 (°°Ni). The data presented is essential for
researchers in nuclear astrophysics, medical isotope production, and professionals in drug
development utilizing radioisotopes. This document summarizes quantitative data in structured
tables, details the experimental methodologies of key studies, and provides visualizations of
experimental workflows.

Introduction to Nickel-56 Production

Nickel-56 is a key radionuclide in various scientific fields. In astrophysics, it is fundamental to
understanding nucleosynthesis in supernovae and X-ray bursts, as its decay chain powers the
light curves of these events. In medicine, isotopes produced from or alongside >¢Ni have
applications in diagnostics and therapy. Accurate knowledge of the cross-sections of 56Ni-
producing reactions is therefore crucial for the validation of theoretical models and for practical
applications. This guide focuses on comparing the experimental data for several key production
routes.

Data Presentation: Cross-Section Measurements
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The following tables summarize the experimentally measured cross-sections for various

reactions that produce >¢Ni.

Table 1: The >°Cu(p,a)>°Ni Reaction

This reaction is of significant interest in astrophysics as it plays a crucial role in the vp-process
and Type | X-ray bursts.[1][2]

Center-of-
Mass Energy
(MeV)

Measured
Cross-Section
(mb)

Experimental

Uncertainty
(mb)

Facility /
Experiment

Reference

6.0

Lower than
statistical models
by a factor of 1.6
to4

TRIUMF / IRIS

[3]

4.68

Systematically
below NON-
SMOKER

predictions

TRIUMF / IRIS

[4]

4.01

Systematically
below NON-
SMOKER

predictions

TRIUMF / IRIS

[4]

3.6 - 5.0 MeV/u

First direct

measurement

HIE-ISOLDE
(CERN)

[5]

Table 2: The >°Ni(a,p)>°Cu Reaction (Inverse Reaction)

Measuring the inverse reaction provides an alternative pathway to constrain the astrophysical

reaction rate of the >°Cu(p,a)>°Ni reaction.
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Facility /
Beam Energy Target . Key Features Reference
Experiment
Utilizes a
Helium Jet radioactive >°Ni
Low-energy NSCL/FRIB o [6]
(JENSA) beam in inverse

kinematics.

Table 3: Neutron-Induced Reactions Producing >°Ni or
its Progenitors

Neutron-induced reactions are relevant in various astrophysical environments and for reactor

applications.
Incident .
Measured Experiment .
. Neutron Facility /
Reaction Cross- al ) Reference
Energy . . Experiment
Section Uncertainty
(MeV)
~30% total
First direct uncertainty
_ B LANSCE /
56Ni(n,p)*¢Co  Not specified measurement  from current WNR [7]
pursued measurement
s
Data
58Ni(n,t)¢Co 13-21 provided in IRMM [8]
reference

Table 4: Proton and Alpha-Induced Reactions on Stable

Isotopes

These reactions represent potential production routes for 6Ni and its neighbors from stable,

naturally abundant materials.
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Incident .
. Measured Experiment .
. Particle Facility /
Reaction Cross- al ) Reference
Energy . . Experiment
Section Uncertainty
(MeV)
Data MC-50
59Co(p,Xx)>°Ni Up to 40 provided in - Cyclotron [9]
reference (KIRAMS)

Note: This table is a summary of available data. For complete datasets and detailed
uncertainties, please refer to the cited literature and the EXFOR database.[10][11][12][13][14]

Experimental Protocols

The accurate measurement of reaction cross-sections relies on sophisticated experimental
techniques and facilities. Below are detailed methodologies for key experiments cited in this
guide.

Direct Measurement of 3°Cu(p,a)>°Ni in Inverse
Kinematics

o Facility: TRIUMF, ISAC-II hall, using the IRIS (ISAC Charged Particle Reaction Spectroscopy
Station) facility.[1][2][15][16]

e Beam: A high-purity, re-accelerated radioactive ion beam of >°Cu.

e Target: A thin, solid, frozen hydrogen (Hz) target. This is created by spraying hydrogen gas
onto a cryogenically cooled silver foil (to approximately 4 K).[1][2] This method provides a
dense and pure proton target.

o Detection System:

o Particle Identification: An upstream low-pressure ionization chamber is used to identify and
count the incoming >°Cu ions.[17]

o Reaction Products Detection: The reaction products (a-particles and >°Ni recoils) are
detected using a series of highly segmented silicon strip detectors and Caesium lodide
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(CsI(TI)) detectors.[4][15] These detectors are arranged to measure the energy and
scattering angles of the emitted patrticles.

o Methodology: The experiment is performed in inverse kinematics, where the heavy >°Cu
beam impinges on the light stationary proton target.[18] This technique boosts the reaction
products in the forward direction, facilitating their detection. The energies and angles of the
detected a-particles are used to reconstruct the reaction kinematics and determine the cross-

section.

Measurement of the 3°Ni(a,p)>°Cu Inverse Reaction

» Facility: National Superconducting Cyclotron Laboratory (NSCL) at Michigan State
University, now part of the Facility for Rare Isotope Beams (FRIB).[6]

o Beam: A low-energy radioactive beam of >°Ni produced and separated at the facility.

o Target: The Jet Experiments in Nuclear Structure and Astrophysics (JENSA) gas jet target is
used.[6][19][20][21][22] This provides a dense, pure, and localized helium gas target.

o Detection System:

o Light Particle Detection: The SuperORRUBA silicon detector array is used to detect the

emitted protons.[6]

o Heavy Recoil Detection: An ionization chamber (such as the GODDESS detector) is used
to detect the heavy >°Cu recoils in coincidence with the protons.[6]

» Methodology: This experiment also utilizes inverse kinematics, with the >6Ni beam striking
the helium target. By measuring the properties of the emitted protons and the recoiling >°Cu
nuclei, the reaction cross-section can be determined. The principle of detailed balance can
then be used to infer the cross-section of the astrophysically important >°Cu(p,a)>°Ni

reaction.

Activation Method for Neutron-Induced Reactions

The activation technique is a widely used method for measuring cross-sections, particularly for
reactions where the product nucleus is radioactive.[3][23][24][25][26]
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e Irradiation: A sample of the target material (e.g., a foil containing >8Ni) is irradiated with a
neutron beam of a specific energy or energy spectrum.

o Activity Measurement: After irradiation, the sample is removed and transported to a low-
background counting station. The characteristic gamma rays emitted from the decay of the
product nucleus (e.g., >°Co from the >2Ni(n,t)>°Co reaction) are measured using a high-purity
germanium (HPGe) detector.

e Cross-Section Determination: The reaction cross-section is determined from the measured
activity, the number of target atoms in the sample, the neutron flux during irradiation, and the
decay properties of the product nucleus. The neutron flux is often determined by
simultaneously irradiating a monitor foil with a well-known reaction cross-section.

Mandatory Visualization

The following diagrams illustrate key concepts and workflows described in this guide.
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Generalized Experimental Workflow for Cross-Section Measurement
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Caption: A diagram illustrating the general workflow for measuring nuclear reaction cross-
sections.
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Caption: A diagram showing key nuclear reaction pathways leading to the production of °Ni.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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